Cas no 827301-09-7 (L-Asparagine, L-seryl-L-tyrosyl-L-arginyl-L-methionyl-)

• Product name: L-Asparagine, L-seryl-L-tyrosyl-L-arginyl-L-methionyl-
• CAS No: 827301-09-7
• MF: C₂₇H₄₃N₉O₉S
• MW: 669.750224351883
• CID: 685559
• PubChem ID: 71417652

L-Asparagine, L-seryl-L-tyrosyl-L-arginyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-seryl-L-tyrosyl-L-arginyl-L-methionyl-
• (2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-oxo
• L-Seryl-L-tyrosyl-N~5~-(diaminomethylidene)-L-ornithyl-L-methionyl-L-asparagine
• 827301-09-7
• DTXSID00836987

• Inchi： InChI=1S/C27H43N9O9S/c1-46-10-8-18(24(42)36-20(26(44)45)12-21(29)39)34-23(41)17(3-2-9-32-27(30)31)33-25(43)19(35-22(40)16(28)13-37)11-14-4-6-15(38)7-5-14/h4-7,16-20,37-38H,2-3,8-13,28H2,1H3,(H2,29,39)(H,33,43)(H,34,41)(H,35,40)(H,36,42)(H,44,45)(H4,30,31,32)/t16-,17-,18-,19-,20-/m0/s1
• InChI Key： ZGNTTYBEZNHKGU-HVTWWXFQSA-N
• SMILES： CSCCC(C(=O)NC(CC(=O)N)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CO)N

Computed Properties

• Exact Mass: 669.29044516g/mol
• Monoisotopic Mass: 669.29044516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 21
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 353Ų